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Compound of Interest

Compound Name: Fayalite

Cat. No.: B077713

An In-Depth Technical Guide to the Physical and Optical Properties of Pure Fayalite Crystals

This technical guide provides a comprehensive overview of the core physical and optical
properties of pure fayalite (Fez2SiOa) crystals. It is intended for researchers, scientists, and
professionals in drug development who require a detailed understanding of this mineral's
characteristics. This document summarizes quantitative data in structured tables, outlines

detailed experimental protocols for key analyses, and includes visualizations of experimental
workflows.

Physical Properties

Fayalite, the iron-rich end-member of the olivine solid-solution series, exhibits a range of
distinct physical properties. These characteristics are crucial for its identification and for
understanding its behavior in various geological and laboratory settings.

Data Summary

The following table summarizes the key physical properties of pure fayalite crystals.
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Property

Value

Notes

Crystal System

Orthorhombic[1][2]

Dipyramidal (mmm) crystal
class.[1][3]

Space Group

Pbnm[1][2][4]

Unit Cell Parameters

a=4.82A b=1048A, c=
6.09 A[1][2]

Formula Mass

203.771 g/mol [1]

Greenish-yellow, yellow-brown,

In thin sections, it appears as

Color
brown to black.[1][3][5][6] pale yellow to amber.[1]
Vitreous to greasy or resinous.
Luster
[11[3][6]
Transparent to translucent.[1]
Transparency
[3][5][6]
Streak White or colorless.[1][3][5]

Hardness (Mohs scale)

6.5 - 7.0[1][5][6]

Scratches glass and cannot be

scratched by a knife blade.

Density / Specific Gravity

4.392 g/cm?3[1][6]

Moderate on {010}, imperfect

Cleavage
on {100}.[1]
Fracture Conchoidal[1][5][6]
Tenacity Brittle[6]
Melting Point Approximately 1200°C

The melting point is lower than
the magnesium-rich end-

member, forsterite.

Thermal Effusivity

~4.1 + 0.2 kJs~°-5K-1m~2[7]

Thermal Conductivity

~6.0 £ 0.5 Wm—K~[7]

Experimental Protocols
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The Mohs hardness test is a qualitative ordinal scale that characterizes the scratch resistance
of various minerals through the ability of a harder material to scratch a softer material.

Methodology:
Select a fresh, clean, and unweathered surface on the fayalite crystal to be tested.
Hold the fayalite specimen firmly.

Attempt to scratch the surface with an object of known hardness from the Mohs scale (e.g., a
fingernail, copper penny, steel knife).

Observe if a scratch is produced. A scratch is a permanent groove, not a powder mark that
can be rubbed off.

If the known object scratches the fayalite, the fayalite is softer than that object. If the
fayalite scratches the known object, it is harder.

Continue this process with different objects of known hardness to bracket the hardness of
the fayalite specimen. For fayalite, it should scratch glass (hardness ~5.5) and a steel file
(hardness ~6.5) but be scratched by quartz (hardness 7).

A pycnometer is a flask with a specific, accurately known volume used to determine the density
of a solid.

Methodology:
Clean and dry the pycnometer and its stopper and weigh it accurately (ma).

Place a sample of the pure fayalite crystal into the pycnometer and weigh it again (mz). The
mass of the sample is (mz - ma).

Fill the pycnometer containing the sample with a liquid of known density (p_liquid), such as
distilled water, ensuring no air bubbles are trapped. Insert the stopper, allowing excess liquid
to escape through the capillary.

Weigh the pycnometer with the sample and the liquid (ms).
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e The mass of the displaced liquid is (mz - m1) + m_liquid - ms, where m_liquid is the mass of
the liquid filling the pycnometer. To find m_liquid, empty and clean the pycnometer, fill it with
the liquid alone, and weigh it (m4). Then m_liquid = ma - ma.

e The volume of the displaced liquid, which is equal to the volume of the fayalite sample, is
V_sample = ((mz2 - m1) + (M4 - m1) - m3) / p_liquid.

o The density of the fayalite is then calculated as p_fayalite = (m2 - m1) / V_sample.

SC-XRD is a non-destructive analytical technique that provides detailed information about the
three-dimensional arrangement of atoms within a crystal, including unit cell dimensions and
space group.

Methodology:

A small, high-quality single crystal of fayalite is selected and mounted on a goniometer
head.

e The crystal is placed in a diffractometer where it is illuminated by a monochromatic X-ray
beam.

e The crystal is rotated, and the diffracted X-rays are collected by a detector.
e The resulting diffraction pattern, consisting of a series of spots (reflections), is analyzed.

e The positions and intensities of the reflections are used to determine the unit cell parameters
(a, b, ¢, a, B, y) and the space group of the crystal.

o Further refinement of the data allows for the determination of the precise atomic positions
within the unit cell.

Optical Properties

The optical properties of fayalite are essential for its identification in thin sections using
polarized light microscopy.

Data Summary
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The following table summarizes the key optical properties of pure fayalite crystals.

Property Value Notes

Optical Character Biaxial (-)[1][3]

na=1.731-1.824nB =1.760 -  The refractive indices increase

Refractive Indices (n) 1.864ny = 1.773 - 1.875[1][3] with increasing iron content in
[4] the olivine series.

Birefringence (d) 0 =0.042 - 0.051[1][3]

2V Angle (measured) 47° to 74°[1][3]

X = pale yellow, Y = orange-
Pleochroism Faint to visible[1][3][6] yellow, reddish-brown, Z = pale
yellow.[3][6]

Dispersion Weak, r > v[6]

o Elongate crystals show parallel
Extinction Parallel o
extinction.

Experimental Protocols

The immersion method involves immersing mineral grains in liquids of known refractive indices
and observing the Becke line to determine the mineral's refractive index.

Methodology:
e Crush a pure fayalite crystal and sieve to obtain grains of a suitable size.

o Place a small amount of the fayalite grains on a glass slide and add a drop of a calibrated
refractive index liquid.

o Cover with a coverslip.

» Using a petrographic microscope under plane-polarized light, focus on the edge of a grain.
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Slightly lower the stage (increase the focal distance). A bright line, the Becke line, will move
into the medium with the higher refractive index.

If the Becke line moves into the mineral, the mineral has a higher refractive index than the
liquid. If it moves into the liquid, the liquid has a higher refractive index.

Repeat the process with different immersion liquids until a liquid is found where the Becke
line is very faint or disappears, indicating a match between the refractive index of the liquid
and the mineral.

For anisotropic minerals like fayalite, this procedure is performed with the polarizer inserted,
and the stage is rotated to determine the different refractive indices (na, nf3, ny).

Birefringence is the difference between the highest and lowest refractive indices of a mineral. It
is typically determined by observing the interference colors of a mineral in a thin section of
known thickness.

Methodology:
Prepare a standard thin section of a rock containing fayalite crystals (typically 30 um thick).

Using a petrographic microscope with both the polarizer and analyzer inserted (crossed
polars), observe the interference colors of the fayalite grains.

Identify the grain that shows the highest-order interference color. This orientation provides
the maximum birefringence.

Use a Michel-Lévy chart to correlate the observed maximum interference color with the
known thickness of the thin section to determine the birefringence (d = ny - na).

The 2V angle is the angle between the two optic axes in a biaxial mineral. It can be estimated
from an optic axis interference figure.

Methodology:

e Using a petrographic microscope with crossed polars and a high-power objective, find a
fayalite grain that remains nearly extinct upon stage rotation. This orientation is looking
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down or near an optic axis.

« Insert the condensing lens and Bertrand lens to observe the interference figure.

o For a centered optic axis figure, the curvature of the isogyre is related to the 2V angle. A
straight isogyre indicates a 2V of 90°, while a sharply curved isogyre indicates a small 2V.

» For a biaxial optic axis figure, the distance between the two melatopes (points where the
optic axes emerge) can be used to estimate the 2V angle. The wider the separation, the
larger the 2V angle.

Visualizations
Workflow for Physical and Optical Characterization of
Fayalite

The following diagram illustrates the logical workflow for a comprehensive analysis of the
physical and optical properties of a pure fayalite crystal.
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Workflow for Fayalite Characterization

Relationship between Olivine Composition and
Properties

The following diagram illustrates the relationship between the chemical composition of the
olivine series (from forsterite to fayalite) and its key physical and optical properties.
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Composition-Property Relationship in Olivine

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical and optical properties of pure Fayalite
crystals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077713#physical-and-optical-properties-of-pure-
fayalite-crystals]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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